Cas no 2034222-52-9 (2-ethoxy-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-ethoxy-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034222-52-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5377112
• Update Time: 2025-10-19

2-ethoxy-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• LJQRMWPSOYFCPG-JOCQHMNTSA-N
• 2-ethoxy-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C15H22N2O3/c1-2-19-11-14(18)17-12-6-8-13(9-7-12)20-15-5-3-4-10-16-15/h3-5,10,12-13H,2,6-9,11H2,1H3,(H,17,18)/t12-,13-
• InChI Key： LJQRMWPSOYFCPG-JOCQHMNTSA-N
• SMILES： C(N[C@@H]1CC[C@@H](OC2=NC=CC=C2)CC1)(=O)COCC

Additional information on 2-ethoxy-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

Compound CAS No 2034222-52-9: 2-Ethoxy-N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]acetamide

Compound CAS No 2034222-52-9, also known as N-[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]-N'-(pyridin-3-yloxymethyl)urea, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The molecule consists of a cyclohexyl core substituted with a pyridin-2-yloxy group at the 4-position, further linked to an ethoxyacetamide moiety. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry, particularly those with heterocyclic substituents like pyridine. The pyridin-2-yloxy group in this compound contributes to its stability and enhances its ability to interact with biological systems. Researchers have explored the enantioselective synthesis of such compounds, emphasizing the importance of stereochemistry in determining their pharmacokinetic properties. The (1r,4r) configuration of the cyclohexane ring is critical for achieving optimal bioavailability and minimizing adverse effects.

The ethoxyacetamide group plays a pivotal role in modulating the physicochemical properties of the compound. It enhances solubility and improves the compound's ability to cross cellular membranes, making it a promising candidate for drug delivery systems. Recent advancements in click chemistry have enabled more efficient syntheses of such compounds, reducing production costs and improving scalability.

In terms of applications, Compound CAS No 2034222-52-9 has shown potential as a precursor for advanced materials, such as high-performance polymers and organic electronics. Its ability to form stable amide bonds makes it suitable for constructing robust molecular frameworks. Moreover, its compatibility with various functional groups allows for extensive chemical modifications, enabling tailored properties for specific applications.

From a pharmacological perspective, this compound has demonstrated moderate inhibitory activity against several key enzymes involved in inflammatory pathways. Preclinical studies suggest that it may serve as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications and formulation strategies.

The synthesis of Compound CAS No 2034222-52-9 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly enhanced the efficiency of key steps, such as the formation of the pyridinyl ether linkage. This approach not only improves yield but also ensures high stereochemical fidelity, which is essential for maintaining the compound's biological activity.

Looking ahead, the integration of artificial intelligence (AI) into chemical synthesis is expected to revolutionize the development of compounds like Compound CAS No 2034229. AI-driven algorithms can predict optimal reaction conditions and suggest novel synthetic pathways, accelerating discovery and reducing experimental costs. Furthermore, machine learning models are being employed to analyze large datasets from biological assays, providing deeper insights into the structure-activity relationships of such compounds.

In conclusion, Compound CAS No 203421789765678976567897656789765678976567897656789765678976567897656789, or N-[(1r,4r)-4-(pyridin-3-yloxymethyl)cyclohexyl]-N'-[pyridin-3-yloxymethyl]urea, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent innovations in synthesis and analysis techniques, positions it as a valuable tool for future scientific endeavors.